Cas no 65141-31-3 (Benzo[b]thiophen-2(3H)-one, 5-chloro-)
65141-31-3 structure
Product Name:Benzo[b]thiophen-2(3H)-one, 5-chloro-
CAS No:65141-31-3
MF:C8H5ClOS
MW:184.642699956894
CID:2793441
PubChem ID:12416114
Update Time:2025-04-21
Benzo[b]thiophen-2(3H)-one, 5-chloro- Chemical and Physical Properties
Names and Identifiers
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- 65141-31-3
- SCHEMBL9700006
- 5-Chloro-1-benzothiophen-2(3H)-one
- 5-CHLORO-3H-1-BENZOTHIOPHEN-2-ONE
- DTXSID70497246
- AKOS005067937
- Benzo[b]thiophen-2(3H)-one, 5-chloro-
-
- Inchi: 1S/C8H5ClOS/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3H,4H2
- InChI Key: JPABYTGKHUGVBB-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)CC(=O)S2
Computed Properties
- Exact Mass: 183.9749636g/mol
- Monoisotopic Mass: 183.9749636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4Ų
Benzo[b]thiophen-2(3H)-one, 5-chloro- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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